2-Chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10ClFO3/c1-19-9-3-4-10(13(16)7-9)8-2-5-12(15)11(6-8)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: RSYMYMUXNVRMDB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=C(C=C2)Cl)C(=O)O)F
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID00681297
• Molecular Weight: 280.68 g/mol
• CAS RN: 1184016-02-1

Description

2-Chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% (2-CFMB) is an organic compound with a variety of applications in the field of organic chemistry. It is a white crystalline solid that is soluble in organic solvents such as acetonitrile, acetone, and methanol. It is also soluble in water, but with a low solubility. 2-CFMB is an important intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and polymers.

Scientific Research Applications

2-Chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% has a variety of applications in the field of scientific research. It is used as a starting material in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and polymers. It is also used in the synthesis of a variety of heterocyclic compounds, including quinolones, triazoles, and pyridines. Additionally, 2-Chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% is used as a reagent in the synthesis of amino acids, peptides, and other biologically active compounds.

Mechanism of Action

2-Chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% is an organic compound that can undergo a variety of reactions in the presence of a base, such as sodium hydroxide or potassium hydroxide. The most common reaction involves the nucleophilic addition of the 2-Chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% to the α-carbon of an aldehyde or ketone, yielding an enolate intermediate. This enolate intermediate can then undergo a variety of reactions, such as aldol condensation, Claisen condensation, or Michael addition.
Biochemical and Physiological Effects
2-Chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% has no known biochemical or physiological effects. It is an organic compound that is used as a starting material in the synthesis of various organic compounds, but it does not interact with biological systems.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is a white crystalline solid that is soluble in organic solvents such as acetonitrile, acetone, and methanol, and it can also be isolated and purified by recrystallization. Additionally, it is an inexpensive starting material that can be used in the synthesis of a variety of organic compounds. However, it is not very soluble in water, which can limit its use in some experiments.

Future Directions

The future of 2-Chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% is promising, as its use in the synthesis of a variety of organic compounds is expected to continue to grow. Additionally, its use in the synthesis of heterocyclic compounds, such as quinolones, triazoles, and pyridines, is expected to increase. Furthermore, its use in the synthesis of amino acids, peptides, and other biologically active compounds is likely to expand. Finally, its use in the synthesis of pharmaceuticals, agrochemicals, and polymers is expected to continue to be important.

Synthesis Methods

2-Chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid, 95% can be synthesized by several methods. One method involves the reaction of 2-chlorobenzoic acid with 2-fluoro-4-methoxybenzaldehyde in the presence of a base such as sodium hydroxide. This reaction yields a white crystalline solid that can be isolated and purified by recrystallization. Another method involves the reaction of 2-chlorobenzoic acid with 2-fluoro-4-methoxyphenylmagnesium bromide in the presence of a base such as potassium hydroxide.